Cas no 125001-04-9 (Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI))
125001-04-9 structure
Product Name:Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
CAS No:125001-04-9
MF:C7H4Cl2O3
MW:207.010860443115
CID:1022385
PubChem ID:14748636
Update Time:2025-04-20
Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
- 2,3-dichloro-4,5-dihydroxybenzaldehyde
- 125001-04-9
- DRELBLKEYWKKNI-UHFFFAOYSA-N
- BENZALDEHYDE, 2,3-DICHLORO-4,5-DIHYDROXY-
- SCHEMBL10399122
- DB-273526
- DTXSID00563605
-
- Inchi： 1S/C7H4Cl2O3/c8-5-3(2-10)1-4(11)7(12)6(5)9/h1-2,11-12H
- InChI Key： DRELBLKEYWKKNI-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=C(C=C1C=O)O)O)Cl
Computed Properties
- Exact Mass: 205.95382
- Monoisotopic Mass: 205.9537494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
125001-04-9 (Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
